Cas no 2639450-60-3 (2-({(9H-fluoren-9-yl)methoxycarbonyl}(prop-2-yn-1-yl)amino)-4-methylpyrimidine-5-carboxylic acid)

• Product Name: 2-({(9H-fluoren-9-yl)methoxycarbonyl}(prop-2-yn-1-yl)amino)-4-methylpyrimidine-5-carboxylic acid
• CAS No: 2639450-60-3
• MF: C₂₄H₁₉N₃O₄
• MW: 413.425365686417
• CID: 5642610
• PubChem ID: 165903907
• Update Time: 2025-06-07

2-({(9H-fluoren-9-yl)methoxycarbonyl}(prop-2-yn-1-yl)amino)-4-methylpyrimidine-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-({[(9H-fluoren-9-yl)methoxy]carbonyl}(prop-2-yn-1-yl)amino)-4-methylpyrimidine-5-carboxylic acid
• EN300-28229343
• 2639450-60-3
• 2-({(9H-fluoren-9-yl)methoxycarbonyl}(prop-2-yn-1-yl)amino)-4-methylpyrimidine-5-carboxylic acid

• Inchi： 1S/C24H19N3O4/c1-3-12-27(23-25-13-20(22(28)29)15(2)26-23)24(30)31-14-21-18-10-6-4-8-16(18)17-9-5-7-11-19(17)21/h1,4-11,13,21H,12,14H2,2H3,(H,28,29)
• InChI Key： LHGWDMYZZKGOTF-UHFFFAOYSA-N
• SMILES： O(C(N(CC#C)C1N=CC(C(=O)O)=C(C)N=1)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 413.13755610g/mol
• Monoisotopic Mass: 413.13755610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 6
• Complexity: 697
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 92.6Ų

Additional information on 2-({(9H-fluoren-9-yl)methoxycarbonyl}(prop-2-yn-1-yl)amino)-4-methylpyrimidine-5-carboxylic acid

Comprehensive Analysis of 2-({(9H-fluoren-9-yl)methoxycarbonyl}(prop-2-yn-1-yl)amino)-4-methylpyrimidine-5-carboxylic acid (CAS No. 2639450-60-3) in Modern Pharmaceutical Research

The compound 2-({(9H-fluoren-9-yl)methoxycarbonyl}(prop-2-yn-1-yl)amino)-4-methylpyrimidine-5-carboxylic acid (CAS No. 2639450-60-3) has garnered significant attention in the field of medicinal chemistry and drug development. As a derivative of pyrimidine, this molecule is particularly notable for its potential applications in peptide synthesis, bioconjugation, and small-molecule therapeutics. Its structural features, including the Fmoc-protected amine and the prop-2-yn-1-yl group, make it a versatile building block for researchers exploring click chemistry and targeted drug delivery systems.

In recent years, the demand for high-purity synthetic intermediates like 2639450-60-3 has surged, driven by advancements in cancer research and precision medicine. The compound’s carboxylic acid functionality allows for easy conjugation with biomolecules, making it a valuable tool in the development of antibody-drug conjugates (ADCs) and proteolysis-targeting chimeras (PROTACs). These applications align with current trends in personalized therapy, where researchers are increasingly focusing on modular drug design and biocompatible linkers.

One of the most searched topics in pharmaceutical chemistry revolves around the optimization of Fmoc-based protecting groups. The 9H-fluoren-9-ylmethoxycarbonyl (Fmoc) moiety in 2639450-60-3 is widely recognized for its stability under basic conditions and ease of removal under mild acidic conditions. This property is critical for solid-phase peptide synthesis (SPPS), a technique frequently discussed in forums and academic circles. Additionally, the prop-2-yn-1-yl group enables copper-catalyzed azide-alkyne cycloaddition (CuAAC), a cornerstone of bioorthogonal chemistry.

The rise of AI-driven drug discovery has further amplified interest in compounds like 2-({(9H-fluoren-9-yl)methoxycarbonyl}(prop-2-yn-1-yl)amino)-4-methylpyrimidine-5-carboxylic acid. Machine learning models often highlight the importance of structural diversity and functional group compatibility, both of which are exemplified by this molecule. Researchers frequently search for CAS No. 2639450-60-3 in databases to explore its physicochemical properties, such as solubility, logP, and hydrogen bonding capacity, which are crucial for in silico screening.

From an industrial perspective, the scalability of synthesizing 2639450-60-3 is a hot topic. Companies are investing in green chemistry approaches to produce such intermediates with minimal environmental impact. The compound’s methylpyrimidine core also aligns with the growing demand for heterocyclic compounds in agrochemicals and material science, though its primary use remains in life sciences.

In summary, 2-({(9H-fluoren-9-yl)methoxycarbonyl}(prop-2-yn-1-yl)amino)-4-methylpyrimidine-5-carboxylic acid (CAS No. 2639450-60-3) represents a multifaceted tool for modern research. Its applications span from peptide modification to drug discovery, reflecting the interdisciplinary nature of contemporary science. As the pharmaceutical industry continues to evolve, compounds like this will remain at the forefront of innovation, addressing challenges in therapeutic efficacy and molecular design.